2,2-dimethyl-N-(4-tritylphenyl)propanamide

• IUPAC Name: 2,2-dimethyl-N-(4-tritylphenyl)propanamide
• InChI: InChI=1S/C30H29NO/c1-29(2,3)28(32)31-27-21-19-26(20-22-27)30(23-13-7-4-8-14-23,24-15-9-5-10-16-24)25-17-11-6-12-18-25/h4-22H,1-3H3,(H,31,32)
• InChI Key: NZXNUDYKRPYDQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C30H29NO
• Molecular Weight: 419.6 g/mol

Description

2,2-dimethyl-N-(4-tritylphenyl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DTPA and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of 2,2-dimethyl-N-(4-tritylphenyl)propanamide is not fully understood. However, studies have suggested that DTPA inhibits cancer cell growth by inducing apoptosis, which is a programmed cell death process. DTPA has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have shown that DTPA can induce oxidative stress in cancer cells, which can lead to cell death. Additionally, DTPA has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,2-dimethyl-N-(4-tritylphenyl)propanamide in lab experiments is its ability to inhibit cancer cell growth. Additionally, DTPA is relatively easy to synthesize and purify. However, one of the limitations of using DTPA is its limited solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the research on 2,2-dimethyl-N-(4-tritylphenyl)propanamide. One of the most significant directions is the development of new drugs for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of DTPA and its potential applications in other fields. Finally, more research is needed to optimize the synthesis and purification methods of DTPA to make it more accessible for use in lab experiments.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of DTPA has been reported by various researchers, and it has been used in various scientific research applications, including cancer research. DTPA has been shown to inhibit cancer cell growth by inducing apoptosis and inhibiting the activity of certain enzymes. While there are advantages and limitations to using DTPA in lab experiments, there are several future directions for the research on this compound, including the development of new drugs for the treatment of cancer, further research to fully understand its mechanism of action, and optimization of the synthesis and purification methods.

Synthesis Methods

The synthesis of 2,2-dimethyl-N-(4-tritylphenyl)propanamide has been reported by various researchers. One of the most common methods involves the reaction of 4-tritylbenzaldehyde with 2,2-dimethylpropanoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography and recrystallization to obtain pure DTPA.

Scientific Research Applications

2,2-dimethyl-N-(4-tritylphenyl)propanamide has been used in various scientific research applications. One of the most significant applications is in the field of cancer research. DTPA has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, DTPA has been used in the development of new drugs for the treatment of cancer.